N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups, including a benzo[d]thiazol-2-ylamino group, a 1,2,4-triazole ring, and a pyrrolidin-1-ylsulfonyl group . These groups suggest that the compound may have interesting chemical properties and potential applications in fields like medicinal chemistry.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple aromatic rings (benzothiazole and triazole) suggests that the compound may have a planar structure. The pyrrolidinyl group could introduce some three-dimensionality to the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by its functional groups. For example, the amino group on the benzothiazole ring could act as a nucleophile in reactions with electrophiles. The sulfonamide group might also be reactive under certain conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings and polar functional groups could affect its solubility, melting point, and other properties .Scientific Research Applications
Cancer Research
One significant area of research involving compounds structurally related to N-((5-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)methyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is cancer research. For instance, a study on N-cyclopropyl-2,4-difluoro-5-((2-(pyridin-2-ylamino)thiazol-5-ylmethyl)amino)benzamide (BMS-605541), a related compound, highlighted its efficacy as an inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, demonstrating significant potential in treating human lung and colon carcinoma (Borzilleri et al., 2006).
Antimicrobial and Antifungal Applications
Compounds with similar structural features have also been studied for their antimicrobial and antifungal properties. A study conducted in 2015 on N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)benzamide derivatives demonstrated significant antibacterial and antifungal activities against various gram-positive and gram-negative bacteria and fungi (Patel & Patel, 2015).
Corrosion Inhibition
The application of benzothiazole derivatives in corrosion inhibition was explored in a study where two benzothiazole derivatives exhibited high efficiency as corrosion inhibitors for steel in a hydrochloric acid solution. This research suggests potential industrial applications for similar compounds in protecting metal surfaces (Hu et al., 2016).
Chemical Synthesis and Analysis
Another area of research is the synthesis and analysis of related compounds. A study on the nonaqueous capillary electrophoresis of imatinib mesylate and related substances, including benzamide derivatives, illustrates the importance of analytical methods in the quality control of pharmaceuticals (Ye et al., 2012).
Antitumor Activities
The synthesis and biological activity of thiazole and pyrimidine derivatives, structurally related to the compound , have shown promise in antitumor applications. For example, thieno[3,2-d]pyrimidin-2-yl-amino-benzene-sulfonamides exhibited significant in vitro activity against various human tumor cell lines, underscoring their potential as antitumor agents (Hafez et al., 2017).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[[5-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27N7O4S3/c37-26(32-28-31-23-10-4-5-11-24(23)42-28)19-41-29-34-33-25(36(29)21-8-2-1-3-9-21)18-30-27(38)20-12-14-22(15-13-20)43(39,40)35-16-6-7-17-35/h1-5,8-15H,6-7,16-19H2,(H,30,38)(H,31,32,37) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARPMJUGEGMDAER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NCC3=NN=C(N3C4=CC=CC=C4)SCC(=O)NC5=NC6=CC=CC=C6S5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27N7O4S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
633.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.